N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-[(6-cyclopropylpyrimidin-4-yl)methyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C17H16N4O3/c22-16(9-21-14-3-1-2-4-15(14)24-17(21)23)18-8-12-7-13(11-5-6-11)20-10-19-12/h1-4,7,10-11H,5-6,8-9H2,(H,18,22)
• InChI Key: YWHPMYMSVVYXIV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=NC(=C2)CNC(=O)CN3C4=CC=CC=C4OC3=O
• Molecular Formula: C17H16N4O3
• Molecular Weight: 324.33 g/mol
• CAS No.: 2176069-52-4

Description

N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C17H16N4O3 and its molecular weight is 324.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of Pyrimidine Derivatives: Research has demonstrated the synthesis of new pyrimidine derivatives and their evaluation for anti-inflammatory and analgesic activities, highlighting the versatility of pyrimidine as a core structure for medicinal chemistry (Z. M. Nofal et al., 2011). Similar approaches could be applied to the synthesis and functionalization of N-((6-cyclopropylpyrimidin-4-yl)methyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide for specific scientific applications.
• Characterization of Heterocyclic Derivatives: Studies on the synthesis and characterization of heterocyclic compounds, including those with pyrimidine rings, provide insights into the chemical behavior and potential applications of such compounds in pharmaceuticals and materials science (Khalid M. Mohammad et al., 2017).

Potential Applications

• Antimicrobial and Antifungal Activities: Research into pyrimidine and oxazinone derivatives fused with thiophene rings has shown good antibacterial and antifungal activities, suggesting potential for the development of new antimicrobial agents (A. Hossan et al., 2012).
• Anticancer Activities: The development of novel pyrazolopyrimidines derivatives has been evaluated for anticancer and anti-5-lipoxygenase agents, indicating the potential of pyrimidine-based compounds in cancer therapy and inflammation modulation (A. Rahmouni et al., 2016).